Cas no 57054-96-3 (4-(benzylamino)butanoic Acid hydrochloride)
4-(benzylamino)butanoic Acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,4-[(phenylmethyl)amino]-, hydrochloride (1:1)
- 4-(benzylamino)butanoic acid,hydrochloride
- 4-(Benzylamino)butyric acid HCl
- 4-(Benzylamino)butyric acid hydrochloride
- MFCD18974021
- Butanoic acid, 4-[(phenylmethyl)amino]-, hydrochloride (1:1)
- Z1569708913
- 4-(benzylamino)butanoic acid hydrochloride
- AKOS027445333
- EN300-119609
- EINECS 260-533-1
- CS-0224472
- 4-(benzylamino)butanoic acid;hydrochloride
- NS00054522
- DTXSID80205672
- 57054-96-3
- BDZYWVNAYHSTKE-UHFFFAOYSA-N
- DB-324777
- G19078
- 4-(benzylamino)butanoic Acid hydrochloride
-
- Inchi: 1S/C11H15NO2.ClH/c13-11(14)7-4-8-12-9-10-5-2-1-3-6-10;/h1-3,5-6,12H,4,7-9H2,(H,13,14);1H
- InChI Key: BDZYWVNAYHSTKE-UHFFFAOYSA-N
- SMILES: Cl.OC(CCCNCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 229.08708
- Monoisotopic Mass: 229.086956
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 165
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.3
Experimental Properties
- Boiling Point: 355.7°C at 760 mmHg
- Flash Point: 168.9°C
- PSA: 49.33
4-(benzylamino)butanoic Acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B411955-25mg |
4-(benzylamino)butanoic Acid hydrochloride |
57054-96-3 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B411955-50mg |
4-(benzylamino)butanoic Acid hydrochloride |
57054-96-3 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B411955-250mg |
4-(benzylamino)butanoic Acid hydrochloride |
57054-96-3 | 250mg |
$ 295.00 | 2022-06-07 | ||
| Enamine | EN300-119609-0.05g |
4-(benzylamino)butanoic acid hydrochloride |
57054-96-3 | 95% | 0.05g |
$46.0 | 2023-06-08 | |
| Enamine | EN300-119609-0.1g |
4-(benzylamino)butanoic acid hydrochloride |
57054-96-3 | 95% | 0.1g |
$69.0 | 2023-06-08 | |
| Enamine | EN300-119609-0.25g |
4-(benzylamino)butanoic acid hydrochloride |
57054-96-3 | 95% | 0.25g |
$99.0 | 2023-06-08 | |
| Enamine | EN300-119609-0.5g |
4-(benzylamino)butanoic acid hydrochloride |
57054-96-3 | 95% | 0.5g |
$155.0 | 2023-06-08 | |
| Enamine | EN300-119609-1.0g |
4-(benzylamino)butanoic acid hydrochloride |
57054-96-3 | 95% | 1g |
$199.0 | 2023-06-08 | |
| Enamine | EN300-119609-2.5g |
4-(benzylamino)butanoic acid hydrochloride |
57054-96-3 | 95% | 2.5g |
$387.0 | 2023-06-08 | |
| Enamine | EN300-119609-5.0g |
4-(benzylamino)butanoic acid hydrochloride |
57054-96-3 | 95% | 5g |
$700.0 | 2023-06-08 |
4-(benzylamino)butanoic Acid hydrochloride Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 4-(benzylamino)butanoic Acid hydrochloride
Introduction to 4-(benzylamino)butanoic Acid hydrochloride (CAS No. 57054-96-3)
4-(benzylamino)butanoic Acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 57054-96-3, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, a hydrochloride salt of 4-(benzylamino)butanoic acid, has garnered attention due to its unique structural properties and potential applications in drug development and biological research. The benzylamino group and the carboxylic acid moiety in its structure contribute to its reactivity and utility in synthetic chemistry, making it a valuable intermediate in the synthesis of more complex molecules.
The molecular structure of 4-(benzylamino)butanoic Acid hydrochloride consists of a butanoic acid backbone substituted with a benzylamino group at the fourth carbon position. This configuration imparts specific chemical characteristics that make it useful in various biochemical processes. The hydrochloride form enhances the solubility of the compound in aqueous solutions, facilitating its use in pharmaceutical formulations and laboratory experiments.
In recent years, 4-(benzylamino)butanoic Acid hydrochloride has been studied for its potential role in the development of novel therapeutic agents. Its structural features suggest applications in modulating enzyme activity and receptor interactions, which are critical in the treatment of various diseases. For instance, research has explored its potential as a precursor in the synthesis of protease inhibitors, which are essential in managing conditions such as HIV/AIDS and certain types of cancer.
One of the most compelling aspects of 4-(benzylamino)butanoic Acid hydrochloride is its versatility in chemical modifications. The presence of both an amino group and a carboxylic acid group allows for further functionalization, enabling chemists to design derivatives with tailored properties. This flexibility has led to its use in combinatorial chemistry libraries, where it serves as a building block for high-throughput screening assays aimed at identifying new drug candidates.
The pharmacological profile of 4-(benzylamino)butanoic Acid hydrochloride is another area of active investigation. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain enzymes involved in inflammation and pain signaling pathways. These findings have sparked interest in exploring its potential as an anti-inflammatory or analgesic agent. Additionally, its ability to interact with biological targets suggests possible applications in neuropharmacology, where it could be investigated for its effects on neurotransmitter systems.
From a synthetic chemistry perspective, 4-(benzylamino)butanoic Acid hydrochloride serves as an important intermediate in the preparation of more complex molecules. Its synthesis typically involves multi-step reactions that highlight advanced techniques in organic chemistry. The process often begins with the formation of the butanoic acid backbone, followed by functionalization with a benzylamino group. The final step involves converting the free base into its hydrochloride salt to improve stability and handling properties.
The industrial significance of 4-(benzylamino)butanoic Acid hydrochloride cannot be overstated. Its role as a key intermediate in pharmaceutical manufacturing underscores its importance in the global chemical industry. Companies specializing in fine chemicals and pharmaceutical intermediates often produce this compound to meet the demands of research institutions and drug development programs worldwide.
The safety and handling protocols for 4-(benzylamino)butanoic Acid hydrochloride are designed to ensure safe laboratory practices while maintaining efficiency in research workflows. As with any chemical compound, proper storage conditions, personal protective equipment (PPE), and waste disposal methods must be followed to mitigate risks associated with exposure.
In conclusion, 4-(benzylamino)butanoic Acid hydrochloride (CAS No. 57054-96-3) is a multifaceted compound with significant applications in pharmaceutical research and development. Its unique structural features, combined with its reactivity and solubility characteristics, make it a valuable tool for chemists and biologists alike. As research continues to uncover new possibilities for this compound, its importance is likely to grow further, contributing to advancements in medicine and biotechnology.
57054-96-3 (4-(benzylamino)butanoic Acid hydrochloride) Related Products
- 106518-44-9(4-(Dibenzylamino)butanoic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)